Cas no 2229513-27-1 (2-bromo-5-(but-3-yn-2-yl)-1,3-dimethoxybenzene)

• Product Name: 2-bromo-5-(but-3-yn-2-yl)-1,3-dimethoxybenzene
• CAS No: 2229513-27-1
• MF: C₁₂H₁₃BrO₂
• MW: 269.134423017502
• CID: 6613692
• PubChem ID: 165658026
• Update Time: 2025-08-05

2-bromo-5-(but-3-yn-2-yl)-1,3-dimethoxybenzene Chemical and Physical Properties

Names and Identifiers

• 2-bromo-5-(but-3-yn-2-yl)-1,3-dimethoxybenzene
• EN300-1926387
• 2229513-27-1

• Inchi： 1S/C12H13BrO2/c1-5-8(2)9-6-10(14-3)12(13)11(7-9)15-4/h1,6-8H,2-4H3
• InChI Key： KQRZASBEWDMBBM-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C=C1OC)C(C#C)C)OC

Computed Properties

• Exact Mass: 268.00989g/mol
• Monoisotopic Mass: 268.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 18.5Ų

Additional information on 2-bromo-5-(but-3-yn-2-yl)-1,3-dimethoxybenzene

Professional Introduction to Compound with CAS No. 2229513-27-1 and Product Name: 2-bromo-5-(but-3-yn-2-yl)-1,3-dimethoxybenzene

The compound with the CAS number 2229513-27-1 and the product name 2-bromo-5-(but-3-yn-2-yl)-1,3-dimethoxybenzene represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural features, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both bromine and alkyne functional groups, combined with dimethoxy substituents on the aromatic ring, makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the exploration of aryl compounds with multiple substituents has opened new avenues in the design of bioactive molecules. The 2-bromo-5-(but-3-yn-2-yl)-1,3-dimethoxybenzene structure is particularly intriguing because it integrates several key pharmacophoric elements that are known to enhance binding affinity and metabolic stability. This compound has been studied for its role in developing novel therapeutic agents targeting various biological pathways.

One of the most compelling aspects of this compound is its utility as a building block in the synthesis of small-molecule inhibitors. The bromine atom at the 2-position allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in constructing biaryl structures. These types of structures are prevalent in many FDA-approved drugs due to their favorable pharmacokinetic properties. The alkyne moiety at the 5-position provides another handle for chemical manipulation, enabling the introduction of diverse side chains that can modulate biological activity.

Recent studies have highlighted the importance of 2-bromo-5-(but-3-yn-2-yl)-1,3-dimethoxybenzene in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling and are often implicated in diseases such as cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that can disrupt aberrant signaling pathways without causing widespread toxicity. The structural features of this compound make it an excellent candidate for such applications, as the dimethoxy groups can improve solubility and reduce off-target effects.

The dimethoxy substituents on the aromatic ring are particularly noteworthy, as they can influence both electronic and steric properties. In medicinal chemistry, electron-donating groups like methoxy are often used to enhance binding interactions with biological targets. Additionally, these groups can improve solubility in aqueous environments, which is critical for drug formulation and delivery. The combination of bromine and alkyne functionalities allows for precise control over molecular architecture, enabling researchers to fine-tune properties such as potency and selectivity.

Advances in computational chemistry have also played a significant role in understanding the potential of 2-bromo-5-(but-3-yn-2-yl)-1,3-dimethoxybenzene. Molecular modeling studies have revealed that this compound can adopt multiple conformations depending on its environment, which may affect its interaction with biological targets. By simulating these interactions using quantum mechanical methods, researchers can predict binding affinities and identify optimal modifications before conducting expensive wet-lab experiments.

In addition to its applications in kinase inhibition, this compound has shown promise in other therapeutic areas. For instance, it has been explored as a precursor for developing antiviral agents. Viruses often rely on host cell machinery for replication, making enzymes like kinases attractive targets for antiviral drugs. The structural versatility of 2-bromo-5-(but-3-yn-2-yl)-1,3-dimethoxybenzene allows chemists to modify it into molecules that can interfere with viral replication cycles.

The synthesis of this compound typically involves multi-step organic reactions starting from commercially available precursors. Key steps include bromination of a suitable aromatic substrate followed by Sonogashira coupling to introduce the butynyl group. The dimethoxylation step is usually performed using methylating agents under controlled conditions to ensure regioselectivity. Each synthetic step is optimized to maximize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications.

Quality control and analytical characterization are critical aspects of working with 2-bromo-5-(but-3-yn-2-yl)-1,3-dimethoxybenzene. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to confirm molecular structure and assess purity. These analytical methods provide detailed information about chemical shifts, coupling constants, and fragmentation patterns, which are essential for verifying the identity and quality of the compound.

The growing interest in this compound underscores its potential as a valuable tool in drug discovery pipelines. As research continues to uncover new biological targets and mechanisms of disease, molecules like 2-bromo-5-(but-3-yn-2-ylyl)-1,3-dimethoxybenzene will continue to play a pivotal role in developing innovative therapies. Their structural complexity and functional diversity make them ideal candidates for further exploration by medicinal chemists seeking to push the boundaries of therapeutic innovation.